Cas no 2098134-40-6 (3-(Octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)propan-1-amine)

• Product Name: 3-(Octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)propan-1-amine
• CAS No: 2098134-40-6
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 5047173
• Update Time: 2025-10-23

3-(Octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)propan-1-amine
• 3-(2,3,5,5a,6,7,8,8a-octahydrocyclopenta[e][1,4]oxazepin-1-yl)propan-1-amine
• 3-(Octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)propan-1-amine

• Inchi： 1S/C11H22N2O/c12-5-2-6-13-7-8-14-9-10-3-1-4-11(10)13/h10-11H,1-9,12H2
• InChI Key： UIIJVXLDQFLJEG-UHFFFAOYSA-N
• SMILES： O1CCN(CCCN)C2CCCC2C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• XLogP3: 0.5
• Topological Polar Surface Area: 38.5

Additional information on 3-(Octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)propan-1-amine

3-(Octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)propan-1-amine (CAS No. 2098134-40-6): A Comprehensive Overview

3-(Octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)propan-1-amine (CAS No. 2098134-40-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique cyclopenta-oxazepine core coupled with a propylamine side chain, making it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential as a central nervous system (CNS) modulator, given its structural similarity to known bioactive compounds.

The octahydro-1H-cyclopenta[e][1,4]oxazepine moiety in 3-(Octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)propan-1-amine contributes to its stereochemical complexity, offering multiple chiral centers that could influence its biological activity. This characteristic has led to investigations into its potential as a chiral building block for asymmetric synthesis. Recent studies have explored its role in targeting G-protein-coupled receptors (GPCRs), which are crucial in neurological and metabolic disorders.

In the context of current research trends, 3-(Octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)propan-1-amine aligns with the growing demand for novel heterocyclic compounds in medicinal chemistry. Its oxazepine ring system is particularly noteworthy, as similar structures have shown promise in treating anxiety, depression, and other CNS-related conditions. The compound's amine functionality also makes it a candidate for further derivatization, enabling the creation of libraries for high-throughput screening.

From a synthetic perspective, CAS No. 2098134-40-6 presents interesting challenges and opportunities. The cyclopenta-oxazepine core requires precise synthetic strategies, often involving ring-closing metathesis or intramolecular cyclization. Researchers have reported successful routes using enantioselective catalysis, highlighting the compound's relevance in modern synthetic organic chemistry. Its potential as a precursor for bioactive molecules continues to drive innovation in laboratory-scale production.

The pharmaceutical industry's focus on small molecule therapeutics has increased the demand for compounds like 3-(Octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)propan-1-amine. Its balanced lipophilicity and molecular weight make it suitable for blood-brain barrier penetration, a critical factor in CNS drug development. Recent patent literature suggests growing interest in its application for neurodegenerative diseases, with several derivatives showing promising in vitro activity.

Quality control and characterization of 3-(Octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)propan-1-amine require advanced analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) are essential for confirming its structure, particularly the stereochemistry of the cyclopenta-oxazepine ring. The compound's stability under various conditions is also an active area of study, with implications for formulation development.

In the broader context of drug discovery trends, CAS No. 2098134-40-6 represents the continuing importance of nitrogen-containing heterocycles in medicinal chemistry. Its structural features align with current strategies to develop multifargeted ligands for complex diseases. The compound's potential interactions with various neurotransmitter systems make it particularly interesting for researchers exploring precision medicine approaches in neurology and psychiatry.

The commercial availability of 3-(Octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)propan-1-amine has enabled wider research applications. Suppliers typically provide comprehensive analytical data, including HPLC purity and chiral purity specifications, reflecting the compound's importance in rigorous scientific studies. Current market trends indicate steady demand from both academic and industrial research sectors.

Future directions for 3-(Octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)propan-1-amine research may include exploration of its metabolic stability and pharmacokinetic properties, crucial for advancing potential therapeutic applications. The compound's versatility also suggests possible uses in chemical biology probes for studying biological pathways. As synthetic methodologies advance, more efficient routes to this scaffold may emerge, further expanding its utility in pharmaceutical development.